Cas no 89108-49-6 (Benzene, 1-(1-azidoethenyl)-4-methyl-)

• Product Name: Benzene, 1-(1-azidoethenyl)-4-methyl-
• CAS No: 89108-49-6
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 612133
• PubChem ID: 13128353
• Update Time: 2025-04-23

Benzene, 1-(1-azidoethenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-azidoethenyl)-4-methyl-
• 1-(1-azidoethenyl)-4-methylbenzene
• SY318727
• MFCD24452529
• DTXSID10520249
• 4-(1-Azidovinyl)toluene
• 89108-49-6
• SCHEMBL26817863

• Inchi： 1S/C9H9N3/c1-7-3-5-9(6-4-7)8(2)11-12-10/h3-6H,2H2,1H3
• InChI Key： VEKDDHYCIOYPHJ-UHFFFAOYSA-N
• SMILES： N(C(=C)C1C=CC(C)=CC=1)=[N+]=[N-]

Computed Properties

• Exact Mass: 159.079647300g/mol
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 14.4Ų

Additional information on Benzene, 1-(1-azidoethenyl)-4-methyl-

Benzene, 1-(1-azidoethenyl)-4-methyl- is a unique organic compound with the CAS Registry Number 89108-49-6. This compound belongs to the class of aromatic compounds, specifically featuring a benzene ring substituted with an azidoethenyl group at position 1 and a methyl group at position 4. The structure of this compound is particularly interesting due to its combination of aromaticity and functional groups that may offer diverse reactivity in various chemical environments. Benzene, 1-(1-azidoethenyl)-4-methyl- has been studied for its potential applications in biomedical research, where the presence of an azido group can facilitate specific reactions, such as click chemistry. The azidoethenyl moiety introduces a degree of unsaturation and reactivity that makes this compound a valuable intermediate in the synthesis of complex molecules. Furthermore, the methyl substituent at position 4 contributes to the electronic environment of the benzene ring, potentially influencing the compound's stability and reactivity. Recent studies have highlighted the role of such compounds in drug delivery systems. The azido group can be utilized for site-specific targeting through bioorthogonal reactions, enabling precise drug delivery to specific tissues or cells. This makes Benzene, 1-(1-azidoethenyl)-4-methyl- a promising candidate for the development of next-generation therapeutic agents. In terms of synthesis, this compound can be prepared via various methods, including Pd-catalyzed coupling reactions, which are highly efficient and selective. The use of azide-containing intermediates in such reactions has gained significant attention due to their ability to form stable bonds under mild conditions. This not only enhances the yield but also minimizes the risk of side reactions. Another area of interest is the exploration of this compound's photophysical properties. The conjugation between the benzene ring and the azidoethenyl group can lead to interesting optical behaviors, such as fluorescence or absorption at specific wavelengths. These properties may be harnessed for applications in biomedical imaging, where compounds with tailored photophysical characteristics are highly sought after. Furthermore, the methyl substituent at position 4 plays a crucial role in modulating the compound's solubility and bioavailability. By influencing the overall hydrophobicity of the molecule, this group can enhance its ability to cross biological membranes, making it a suitable candidate for oral drug delivery. In conclusion, Benzene, 1-(1-azidoethenyl)-4-methyl- (CAS Registry Number 89108-49-6) is a versatile compound with a wide range of potential applications in the biomedical field. Its unique combination of functional groups and substituents positions it as an valuable tool for researchers seeking to develop innovative therapeutic solutions.